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Compound of Interest |

5-Bromo-2,2,3,3-tetrafluoro-1-
Compound Name:

benzothiophene
CAS No.: 146431-20-1

Cat. No.: B132027

Get Quote

5-Bromo-2,2,3,3-tetrafluoro-1-benzothiophene is a specialized heterocyclic compound that

merges the structural motifs of benzothiophene with the unique properties of a tetrafluorinated
ring. Benzothiophene cores are prevalent in a variety of pharmaceutical agents, including
selective estrogen receptor modulators like Raloxifene and antipsychotics.[1][2][3][4] The
introduction of fluorine is a cornerstone of modern medicinal chemistry, often employed to
enhance metabolic stability, bioavailability, and binding affinity.[5][6] The combination of these
structural features makes this compound a molecule of significant interest for researchers in
drug discovery and materials science.

This guide provides a comprehensive safety and handling framework for 5-Bromo-2,2,3,3-
tetrafluoro-1-benzothiophene. In the absence of a formally published Safety Data Sheet
(SDS) for this specific molecule, this document synthesizes data from structurally analogous
compounds, including brominated thiophenes and fluorinated heterocycles, to construct a
robust and cautious operational protocol. The causality behind each recommendation is
explained to empower researchers to handle this compound with the highest degree of safety
and scientific integrity.
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Compound Identification and Inferred
Physicochemical Properties

To establish a baseline for safe handling, we must first understand the compound's likely

physical state and characteristics. These properties are inferred from related benzothiophene

and fluorinated aromatic structures.

Property

Inferred Value /
Observation

Rationale and
Authoritative Grounding

Molecular Formula

CsH3BrF4S

Derived from chemical name.

Likely a solid (crystalline

Unsubstituted benzothiophene
is a solid with a melting point of
32 °C.[7] Bromination and

Appearance powder) or a high-boiling point o ] ]
iquid fluorination typically increase
iquid.
a molecular weight and melting
point.
Benzothiophene itself has an
Potentially unpleasant, similar odor similar to naphthalene.[7]
Odor to naphthalene or other Many sulfur-containing
thiophenes. heterocycles possess strong,
often unpleasant, odors.
Expected to be insoluble in The hydrophobic nature of the
- water, but soluble in common aromatic rings and halogen
Solubility ] )
organic solvents (e.g., DCM, substituents suggests poor
THF, Acetone). water solubility.
) General stability is
Likely stable under standard o )
- characteristic of aromatic
- laboratory conditions. May be o ]
Stability heterocycles. Reactivity with

sensitive to strong oxidizing

agents or bases.

strong reagents is a common

trait.

Hazard Identification and Risk Mitigation
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The primary hazards associated with this compound can be deconstructed by analyzing its
core components: the brominated aromatic system and the perfluorinated aliphatic ring fused
to it.

Primary Hazard Concerns:

o Acute Toxicity & Irritation: Based on related brominated thiophenes, the compound is
expected to be harmful if swallowed, inhaled, or absorbed through the skin.[8] It is presumed
to be a significant irritant to the skin, eyes, and respiratory tract.[8]

o Hazardous Decomposition: Combustion or extreme heat can lead to the release of highly
toxic and corrosive gases, including hydrogen bromide (HBr), hydrogen fluoride (HF), and
sulfur oxides (SOx). The formation of HF is a critical concern due to its severe corrosive
action on tissues.

e Reactivity: While generally stable, fluorinated compounds can react vigorously with strong
bases and oxidizing agents.

GHS Hazard Classification (Inferred):

Hazard Class Category Signal Word Hazard Statement

- ) H302: Harmful if
Acute Toxicity, Oral Category 4 Warning

swallowed.
Skin ) H315: Causes skin
) o Category 2 Warning L
Corrosion/Irritation irritation.
Serious Eye ] H319: Causes serious
o Category 2A Warning o

Damage/Irritation eye irritation.
Specific Target Organ ] H335: May cause

o Category 3 Warning ) o
Toxicity respiratory irritation.

First-Aid Measures: A Self-Validating Response
Protocol
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Immediate and appropriate first-aid is critical. The following steps are designed to mitigate
exposure and should be followed while seeking immediate medical attention.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
making sure to lift the upper and lower eyelids.[8] Remove contact lenses if present and
easy to do. Seek immediate medical attention.

o Skin Contact: Remove all contaminated clothing and shoes at once.[8] Wash the affected
area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention
if irritation develops or persists.

 Inhalation: Move the individual to fresh air immediately.[8] If breathing is difficult, provide
oxygen. If the person is not breathing, begin artificial respiration. Do not use mouth-to-mouth
resuscitation. Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Wash out the mouth with water and provide plenty of
water to drink. Never give anything by mouth to an unconscious person. Seek immediate
medical attention immediately.

Fire-Fighting and Accidental Release Protocols
Fire-Fighting Measures

The presence of both bromine and fluorine dictates the fire-fighting strategy.

e Suitable Extinguishing Media: Use carbon dioxide (COz2), dry chemical powder, or alcohol-
resistant foam. A water spray can be used to cool fire-exposed containers, but care must be
taken.

» Unsuitable Extinguishing Media: Do not use a direct stream of water, as it may spread the
material.

e Specific Hazards from Combustion: The primary risk is the generation of toxic and corrosive
gases, including carbon oxides, sulfur oxides, hydrogen bromide, and critically, hydrogen
fluoride (HF). Firefighters must wear a self-contained breathing apparatus (SCBA) and full
protective gear.
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Accidental Release Measures

A swift, controlled response is necessary to prevent contamination and exposure.
» Evacuate: Immediately clear the area of all non-essential personnel.

o Ventilate: Ensure the area is well-ventilated, but avoid directing airflow out of the lab into
public spaces.

« Contain: Use an inert absorbent material like vermiculite, dry sand, or earth to contain the
spill. Do not use combustible materials like sawdust.

o Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for
hazardous waste disposal.[8]

» Decontaminate: Clean the spill area thoroughly with a suitable solvent (e.g., acetone)
followed by soap and water.

o Personal Protection: All personnel involved in the cleanup must wear appropriate PPE,
including a respirator, chemical-resistant gloves, safety goggles, and a lab coat.

Handling, Storage, and Exposure Control

Adherence to strict handling and storage protocols is the foundation of safety for researchers.
The unique nature of fluorinated compounds requires specialized considerations beyond
standard chemical handling.[9][10]

Engineering Controls and Personal Protective
Equipment (PPE)

e Primary Engineering Control: All manipulations of this compound, including weighing and
dissolution, must be performed inside a certified chemical fume hood to minimize inhalation
exposure.[8]

o Personal Protective Equipment:

o Eye/Face Protection: Wear chemical safety goggles and a face shield.
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o Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene). Inspect gloves
for any signs of degradation before use.

o Skin and Body Protection: Wear a flame-retardant lab coat, long pants, and closed-toe
shoes.

o Respiratory Protection: If working outside a fume hood (not recommended) or during a

large spill, a NIOSH-approved respirator with an organic vapor/acid gas cartridge is
required.

Safe Handling Workflow

The following diagram outlines a self-validating workflow for the safe handling and use of the
compound in a typical laboratory experiment.
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Diagram 1: Safe Handling and Experimental Workflow
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Caption: A step-by-step workflow for the safe handling of 5-Bromo-2,2,3,3-tetrafluoro-1-
benzothiophene.

Storage Requirements

o Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[8]
e Incompatibilities: Keep away from strong oxidizing agents, strong bases, and moisture.

e Location: Store in a designated area for toxic and halogenated compounds, away from
general laboratory traffic.

Stability and Reactivity Profile

Understanding the chemical stability is key to preventing hazardous reactions.

» Reactivity: As noted, this compound may react with strong bases and oxidizing agents.
e Chemical Stability: Stable under recommended storage conditions.

e Hazardous Decomposition Products: Upon thermal decomposition, it will emit toxic fumes of
hydrogen fluoride (HF), hydrogen bromide (HBr), and sulfur oxides (SOXx).

Toxicological Information (Inferred)

A comprehensive toxicological study has not been performed on this specific molecule. The
following information is extrapolated from the hazards of its constituent parts.

e Routes of Exposure: Inhalation, ingestion, skin contact, and eye contact.
» Health Effects:
o Skin and Eyes: Expected to cause serious irritation, redness, and pain upon contact.[8]

o Inhalation: May cause irritation to the respiratory tract, leading to coughing and shortness
of breath.[8]

o Ingestion: Harmful if swallowed, may cause irritation of the digestive tract.[8]
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e Chronic Exposure: The long-term effects of exposure are unknown. As with any novel
chemical, chronic exposure should be avoided.

Conclusion: A Framework for Responsible
Innovation

5-Bromo-2,2,3,3-tetrafluoro-1-benzothiophene represents a class of molecules with
significant potential in pharmaceutical and materials science research. While its specific
hazards are not yet fully documented, a robust safety protocol can be constructed by analyzing
its structural components. The principles of hazard mitigation through engineering controls,
diligent use of personal protective equipment, and strict adherence to safe handling and
storage protocols are paramount. This guide provides the necessary framework for researchers
to work with this compound responsibly, ensuring both personal safety and the integrity of their
scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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